N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine
Overview
Description
“N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine” is a chemical compound with the molecular formula C11H14FNO . It’s also known as "Cyclopropanamine, N-[2-(2-fluorophenoxy)ethyl]-" .
Molecular Structure Analysis
The molecular weight of “N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine” is 195.2333632 . The exact structure would require more detailed information or a structural analysis tool, which I currently do not have access to.Scientific Research Applications
Pharmaceutical Research
N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine is being explored for its potential use in the development of new pharmaceuticals. Its unique chemical structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Researchers are particularly interested in its potential as a treatment for neurological disorders due to its ability to cross the blood-brain barrier and modulate neurotransmitter systems .
Neurotransmitter Modulation
This compound has shown promise in modulating neurotransmitter systems, particularly serotonin and norepinephrine. This makes it a potential candidate for the treatment of mood disorders such as depression and anxiety. Studies are ongoing to understand its efficacy and safety profile in this context .
Chemical Synthesis
In the field of chemical synthesis, N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine is used as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it a valuable building block for creating a variety of chemical compounds, including those used in pharmaceuticals and agrochemicals .
Agrochemical Development
Researchers are investigating the use of this compound in the development of new agrochemicals. Its ability to interact with biological systems can be harnessed to create more effective pesticides and herbicides. This application is particularly important for improving crop yields and reducing the environmental impact of agricultural practices .
Biochemical Research
N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine is also used in biochemical research to study enzyme interactions and metabolic pathways. Its unique structure allows it to act as a probe in various biochemical assays, helping scientists to better understand the mechanisms of enzyme action and regulation .
Material Science
In material science, this compound is being explored for its potential use in the development of new materials with unique properties. Its chemical stability and reactivity make it a candidate for creating polymers and other materials with specific desired characteristics.
Environmental Science
Environmental scientists are studying the potential applications of N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine in pollution control and remediation. Its ability to interact with various pollutants can be leveraged to develop new methods for cleaning up contaminated environments, particularly in water and soil.
Analytical Chemistry
Finally, this compound is used in analytical chemistry as a standard or reference material in various analytical techniques. Its well-defined chemical properties make it suitable for use in high-performance liquid chromatography (HPLC), mass spectrometry (MS), and other analytical methods to ensure accuracy and precision in measurements.
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Safety and Hazards
properties
IUPAC Name |
N-[2-(2-fluorophenoxy)ethyl]cyclopropanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c12-10-3-1-2-4-11(10)14-8-7-13-9-5-6-9/h1-4,9,13H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOAYEXNQDBGFJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCCOC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-fluorophenoxy)ethyl)cyclopropanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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